3-Amino-2,2,3-trimethylbutan-1-ol hydrochloride
Overview
Description
3-Amino-2,2,3-trimethylbutan-1-ol hydrochloride is a chemical compound with the molecular formula C7H18ClNO and a molecular weight of 167.68 . It is used for research purposes .
Molecular Structure Analysis
The InChI code for 3-Amino-2,2,3-trimethylbutan-1-ol hydrochloride is 1S/C7H17NO/c1-6(2,3)7(4,8)5-9/h9H,5,8H2,1-4H3 . This code provides a specific string of characters that represent the molecular structure of the compound.Scientific Research Applications
Pharmacological Research
3-Amino-2,2,3-trimethylbutan-1-ol hydrochloride: is utilized in pharmacological studies as a reference standard for drug formulation and testing . Its purity and stability make it suitable for high-quality pharmaceutical testing, ensuring accurate and reliable results.
Organic Synthesis
In organic chemistry, this compound serves as a building block for the synthesis of more complex molecules. It’s particularly valuable in the synthesis of pharmaceuticals where precise functional group manipulation is required .
Medicinal Chemistry
The compound plays a role in medicinal chemistry, where it’s used in the design and development of new therapeutic agents. Its structure can be modified to produce derivatives with potential biological activity .
Analytical Chemistry
3-Amino-2,2,3-trimethylbutan-1-ol hydrochloride: is used in analytical chemistry for method development and validation. Techniques such as NMR, HPLC, LC-MS, and UPLC utilize this compound to establish analytical protocols .
Biochemistry
In biochemistry, the compound is used to study enzyme-substrate interactions and to understand the biochemical pathways. It can act as a substrate or inhibitor in enzymatic assays to elucidate the mechanism of action .
Industrial Applications
While primarily used in research, this compound may also find applications in industrial settings, particularly in the development of specialty chemicals where its unique structure could be beneficial .
properties
IUPAC Name |
3-amino-2,2,3-trimethylbutan-1-ol;hydrochloride |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C7H17NO.ClH/c1-6(2,5-9)7(3,4)8;/h9H,5,8H2,1-4H3;1H |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
JAXGKAQLQTWIOK-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C)(CO)C(C)(C)N.Cl |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C7H18ClNO |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
167.68 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
3-Amino-2,2,3-trimethylbutan-1-ol hydrochloride | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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